Cas no 790207-00-0 (ethyl 5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate)
790207-00-0 structure
Product Name:ethyl 5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate
CAS No:790207-00-0
MF:C7H11N3O3
MW:185.180541276932
CID:828114
PubChem ID:10419889
Update Time:2025-04-19
ethyl 5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate
- 5-(2-Amino-ethyl)-[1,2,4]oxadiazole-3-carboxylic acid ethyl ester
- AG-L-19824
- AK-50885
- ANW-53064
- CTK5E6344
- MolPort-009-199-893
- SBB090272
- SureCN6323045
- AKOS005146375
- SCHEMBL6323045
- AM20100786
- DTXSID60439559
- 790207-00-0
- FT-0754304
- A15811
- DB-026586
- ethyl5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate
-
- MDL: MFCD11227254
- Inchi: 1S/C7H11N3O3/c1-2-12-7(11)6-9-5(3-4-8)13-10-6/h2-4,8H2,1H3
- InChI Key: PFCATDAIDKUEFO-UHFFFAOYSA-N
- SMILES: O1C(CCN)=NC(C(=O)OCC)=N1
Computed Properties
- Exact Mass: 185.08004122g/mol
- Monoisotopic Mass: 185.08004122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 91.2Ų
Experimental Properties
- Density: 1.238
ethyl 5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449038941-1g |
Ethyl 5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate |
790207-00-0 | 95% | 1g |
$400.00 | 2023-09-01 | |
| Chemenu | CM126083-1g |
ethyl 5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate |
790207-00-0 | 95% | 1g |
$304 | 2024-07-23 | |
| Ambeed | A584911-1g |
Ethyl 5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate |
790207-00-0 | 95+% | 1g |
$253.0 | 2025-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1668314-1g |
Ethyl 5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate |
790207-00-0 | 98% | 1g |
¥2508.00 | 2024-07-28 | |
| Crysdot LLC | CD11056474-1g |
Ethyl 5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate |
790207-00-0 | 95+% | 1g |
$314 | 2024-07-18 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | J20_216495-1g |
Ethyl 5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate hydrochloride |
790207-00-0 | 95% | 1g |
¥3146.00 | 2025-04-12 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | J20_216495-5g |
Ethyl 5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate hydrochloride |
790207-00-0 | 95% | 5g |
¥12386.00 | 2025-04-12 |
ethyl 5-(2-aminoethyl)-1,2,4-oxadiazole-3-carboxylate Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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